Cas no 1267968-86-4 (2-(2,4-Dimethylphenyl)butanedioic acid)

• Product Name: 2-(2,4-Dimethylphenyl)butanedioic acid
• CAS No: 1267968-86-4
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 6446069
• PubChem ID: 82158789
• Update Time: 2025-06-08

2-(2,4-Dimethylphenyl)butanedioic acid Chemical and Physical Properties

Names and Identifiers

• EN300-704772
• 1267968-86-4
• 2-(2,4-dimethylphenyl)butanedioic acid
• 2-(2,4-Dimethylphenyl)butanedioic acid

• Inchi： 1S/C12H14O4/c1-7-3-4-9(8(2)5-7)10(12(15)16)6-11(13)14/h3-5,10H,6H2,1-2H3,(H,13,14)(H,15,16)
• InChI Key： RDFIKKUIUKTHLE-UHFFFAOYSA-N
• SMILES： OC(C(CC(=O)O)C1C=CC(C)=CC=1C)=O

Computed Properties

• Exact Mass: 222.08920892g/mol
• Monoisotopic Mass: 222.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 74.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 2-(2,4-Dimethylphenyl)butanedioic acid

Introduction to 2-(2,4-Dimethylphenyl)butanedioic acid (CAS No. 1267968-86-4)

2-(2,4-Dimethylphenyl)butanedioic acid, identified by its Chemical Abstracts Service (CAS) number 1267968-86-4, is a significant compound in the field of pharmaceutical chemistry and materials science. This molecule, featuring a butanedioic acid backbone substituted with a 2,4-dimethylphenyl group, has garnered attention due to its unique structural and functional properties. The presence of two methyl groups at the 2 and 4 positions of the phenyl ring enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

The compound's structure imparts both electronic and steric effects that influence its interactions with biological targets. The carboxylic acid groups at both ends of the butane chain contribute to its solubility in polar solvents and enable its participation in various chemical reactions, such as esterification, amidation, and coordination with metal ions. These characteristics make 2-(2,4-Dimethylphenyl)butanedioic acid a versatile building block for designing novel molecules with potential applications in drug discovery and material science.

In recent years, the pharmaceutical industry has shown increasing interest in heterocyclic compounds derived from aromatic rings. 2-(2,4-Dimethylphenyl)butanedioic acid fits into this trend as it can serve as a precursor for synthesizing more complex structures. For instance, its ability to undergo cyclization reactions allows for the creation of fused-ring systems, which are common motifs in bioactive molecules. Researchers have explored its derivatives as potential candidates for treating neurological disorders, inflammation, and other diseases by leveraging its ability to modulate biological pathways.

One of the most compelling aspects of 2-(2,4-Dimethylphenyl)butanedioic acid is its role in medicinal chemistry. The dimethylphenyl group introduces lipophilicity while maintaining sufficient polar interactions, making it an ideal candidate for oral administration. Furthermore, the compound's chiral center (if present in certain derivatives) allows for the synthesis of enantiomerically pure forms, which are often required for therapeutic efficacy. This has led to several studies focusing on asymmetric synthesis methods to optimize the production of these enantiomers.

Advances in computational chemistry have also enhanced the understanding of 2-(2,4-Dimethylphenyl)butanedioic acid's properties. Molecular modeling techniques predict its binding affinity to various protein targets, aiding in the rational design of drug-like molecules. These predictions are complemented by experimental validations using techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. Such interdisciplinary approaches have accelerated the development pipeline for new pharmaceuticals incorporating this scaffold.

The material science applications of 2-(2,4-Dimethylphenyl)butanedioic acid are equally noteworthy. Its ability to form coordination complexes with metal ions has been exploited in catalysis and as sensors for environmental pollutants. Additionally, the compound's thermal stability and mechanical properties make it suitable for use in high-performance polymers and coatings. These applications highlight the broad utility of this molecule beyond traditional pharmaceutical uses.

Recent research has also explored the environmental impact of 2-(2,4-Dimethylphenyl)butanedioic acid and its derivatives. Biodegradation studies indicate that certain modifications can enhance their environmental footprint while preserving their biological activity. This balance is crucial for developing sustainable pharmaceuticals that minimize ecological harm without compromising efficacy. Efforts are ongoing to identify greener synthetic routes that reduce waste and energy consumption during production.

The future prospects for 2-(2,4-Dimethylphenyl)butanedioic acid are promising, with ongoing investigations into novel derivatives and applications emerging regularly. Collaborative efforts between academia and industry are driving innovation in this field, ensuring that this compound continues to play a pivotal role in scientific advancements. As new methodologies emerge for synthesis and characterization, expect further refinements in how this molecule is utilized across multiple disciplines.